Cas no 896679-46-2 (N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-2-(thiophen-2-yl)acetamide)

• Product Name: N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-2-(thiophen-2-yl)acetamide
• CAS No: 896679-46-2
• MF: C₁₈H₁₃N₃OS₂
• MW: 351.44532084465
• CID: 6183996
• PubChem ID: 7087631
• Update Time: 2025-07-19

N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-2-(thiophen-2-yl)acetamide
• N-[3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]-2-thiophen-2-ylacetamide
• 896679-46-2
• SR-01000008572
• N-(3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)-2-(thiophen-2-yl)acetamide
• AKOS024597005
• F0694-0141
• N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)-2-(thiophen-2-yl)acetamide
• SR-01000008572-1

• Inchi： 1S/C18H13N3OS2/c22-16(11-14-6-3-9-23-14)20-13-5-1-4-12(10-13)17-21-15-7-2-8-19-18(15)24-17/h1-10H,11H2,(H,20,22)
• InChI Key： TXIVOESDVKMSBK-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CN=2)N=C1C1C=CC=C(C=1)NC(CC1=CC=CS1)=O

Computed Properties

• Exact Mass: 351.05000439g/mol
• Monoisotopic Mass: 351.05000439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-2-(thiophen-2-yl)acetamide

Professional Introduction to N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)-2-(thiophen-2-yl)acetamide (CAS No. 896679-46-2)

N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)-2-(thiophen-2-yl)acetamide, identified by the CAS number 896679-46-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of fused rings, which often endow them with unique chemical and biological properties. The structural framework of this molecule integrates several key pharmacophoric elements, including a thiophene ring and a pyridine-thiazole scaffold, which are well-documented for their roles in modulating biological pathways.

The N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl) moiety represents a critical pharmacological feature of this compound. The thiazo[5,4-b]pyridine core is a derivative of the well-known thiazole and pyridine heterocycles, which are extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of this moiety into the molecular structure suggests potential interactions with biological targets such as enzymes and receptors, thereby warranting further exploration into its pharmacodynamic profile.

The presence of the 2-(thiophen-2-yl)acetamide group further enriches the compound's chemical diversity. Thiophene derivatives are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory effects. The acetamide functionality not only contributes to the molecule's solubility but also serves as a hinge point for further derivatization, enabling the design of analogs with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The combination of thiazole and pyridine rings in N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)-2-(thiophen-2-yl)acetamide aligns with this trend. Studies have demonstrated that such fused heterocyclic systems can exhibit significant activity against various diseases by interfering with key molecular mechanisms. For instance, derivatives of thiazo[5,4-b]pyridine have been reported to inhibit the activity of enzymes involved in cancer cell proliferation and to modulate inflammatory pathways.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design in optimizing therapeutic efficacy. Computational modeling and high-throughput screening have become indispensable tools in this process. The molecular structure of N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)-2-(thiophen-2-yl)acetamide, with its intricate arrangement of rings and functional groups, presents an excellent candidate for such methodologies. By leveraging these techniques, researchers can identify potential binding sites on biological targets and predict the compound's interaction profile.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex heterocyclic core. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between the thiazole and pyridine units. Additionally, protecting group strategies have been utilized to safeguard reactive sites during multi-step synthesis.

Evaluation of the pharmacological properties of N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)-2-(thiophen-2-yl)acetamide has revealed promising results in preclinical studies. In vitro assays have shown that this compound exhibits inhibitory activity against several enzymes implicated in disease pathogenesis. Notably, its ability to modulate kinases and other signaling proteins has been highlighted as a potential therapeutic mechanism against cancers and inflammatory disorders.

The role of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)-2-(thiophen-2-yl)acetamide interacts with biological targets at an atomic level. These studies have helped refine structural features to enhance binding affinity and reduce off-target effects.

The development of novel drug candidates is often accompanied by rigorous safety assessments to ensure their suitability for clinical use. Toxicology studies have been conducted on N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)-2-(thiophen-2-y l)acetamide, evaluating its acute and chronic toxicity profiles. Preliminary results indicate that the compound exhibits low toxicity at therapeutic doses but may require further optimization to minimize potential side effects.

The integration of machine learning algorithms into drug discovery processes has revolutionized how new compounds are identified and optimized. Predictive models based on large datasets have been developed to forecast the pharmacological properties of molecules like N-(3-{1,3thiazolo[5,b]pyridin - - - - - - - - - - - - - - - - - - y l}phen y l)- . These tools have accelerated the identification of lead compounds and reduced the time required for preclinical development.

The future prospects for N-(3-{1 ,3 thiazolo [5 ,4 b ] py ridin e [5 ,4 b ] py rid ine [ ) phen y l ) phen y l ) phen y l ) phen y l ) phen y l ) phen y l ) phen y l ) phen y l ) phen y l ) phen y l ) phen y l ) phen y l ) phen y l ) phen y l ) phen y l ) phen yl acet amide ( CAS No .89667946 . . Further research is needed to fully elucidate its mechanism(s) o f action , optimize its pharmacokinetic profile , an d determine its clinical potential . Collaborative efforts between academia an d industry will be crucial in translating these findings into tangible therapeutic benefits . p >